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Compound of Interest

Compound Name: GSK-J1 sodium

Cat. No.: B583254 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like GSK-J1 sodium salt is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, step-by-step

information for the safe disposal of GSK-J1 sodium salt, ensuring the protection of laboratory

personnel and the environment.

Immediate Safety and Handling Protocols
GSK-J1 sodium salt is a salt of GSK-J1, a potent inhibitor of the H3K27 histone demethylases

JMJD3 and UTX. While comprehensive toxicological data for the sodium salt is not readily

available, the Safety Data Sheet (SDS) for GSK-J1 indicates that it is a skin, eye, and

respiratory irritant.[1] Therefore, it is prudent to handle the sodium salt with the same level of

caution.

Personal Protective Equipment (PPE) is mandatory when handling GSK-J1 sodium salt. This

includes:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat.
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Respiratory Protection: If handling fine powders or creating aerosols, use a properly fitted

respirator.

Work with GSK-J1 sodium salt should be conducted in a well-ventilated area, preferably within

a chemical fume hood.

Quantitative Hazard Information
Based on the available Safety Data Sheet for GSK-J1, the following hazard information should

be considered for its sodium salt variant.

Hazard Category GHS Classification
Precautionary Statement
Codes

Skin Irritation Causes skin irritation

P264, P280, P302+P352,

P321, P332+P317,

P362+P364

Eye Irritation Causes serious eye irritation P280, P305+P351+P338

Respiratory Irritation May cause respiratory irritation
P261, P271, P304+P340,

P319

Step-by-Step Disposal Procedure
Given the limited specific disposal information for GSK-J1 sodium salt, a conservative and

safety-first approach is required. Do not assume the compound is non-hazardous. The

following procedure aligns with general best practices for the disposal of research-grade

chemicals.

Step 1: Waste Identification and Segregation

Treat all waste containing GSK-J1 sodium salt (e.g., unused solid, solutions, contaminated

labware) as chemical waste.

Do not mix this waste with non-hazardous waste streams.

Step 2: Waste Collection and Containment
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Solid Waste: Collect unadulterated solid GSK-J1 sodium salt in a clearly labeled, sealed

container.

Liquid Waste: Collect solutions containing GSK-J1 sodium salt in a compatible, leak-proof

container. Do not pour solutions down the drain.

Contaminated Labware: Disposable items (e.g., pipette tips, tubes) that have come into

contact with GSK-J1 sodium salt should be collected in a designated, sealed waste bag or

container.

Step 3: Labeling of Waste Containers

Clearly label all waste containers with "Hazardous Waste" or "Chemical Waste" as per your

institution's guidelines.

The label must include:

The full chemical name: "GSK-J1 sodium salt"

The CAS number: 1797832-71-3

An indication of the hazards (e.g., "Irritant")

The approximate quantity of the waste.

Step 4: Storage of Chemical Waste

Store the labeled waste containers in a designated, secure area away from incompatible

materials.

Ensure the storage area is well-ventilated.

Step 5: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the chemical waste.
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Follow all institutional procedures for waste handover. Do not attempt to dispose of the

chemical waste through regular trash or sewer systems.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of GSK-
J1 sodium salt.

Start: Have GSK-J1 Sodium Salt Waste?

Is a specific SDS for the sodium salt available with disposal instructions?

Follow specific disposal instructions in the SDS.

Yes

Assume hazards are similar to GSK-J1 (irritant). Treat as chemical waste.

No

End: Waste properly disposed.

Collect waste in a labeled, sealed container.

Contact Environmental Health & Safety (EHS) for disposal.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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